N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide

• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: N-[2-methyl-4-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C20H19N5O2S/c1-12-5-4-6-16(9-12)27-11-18(26)21-17-8-7-15(10-13(17)2)19-24-25-14(3)22-23-20(25)28-19/h4-10H,11H2,1-3H3,(H,21,26)
• InChI Key: ZBZBXRUTSJVYHR-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=C(C=C(C=C2)C3=NN4C(=NN=C4S3)C)C

Description

N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide, also known as MTDP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MTDP is a member of the thiadiazole family, which has been extensively studied for its biological activities.

Mechanism of Action

N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide exerts its effects through multiple mechanisms of action. It has been shown to bind to the active site of acetylcholinesterase, inhibiting its activity and leading to increased levels of acetylcholine in the brain. It also binds to the GABA-A receptor, modulating its activity and leading to anxiolytic and sedative effects.
Biochemical and Physiological Effects:
N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide has been found to have a number of biochemical and physiological effects. It has been shown to increase levels of acetylcholine in the brain, which has been linked to improved cognitive function. It also has anxiolytic and sedative effects, which may have potential applications in the treatment of anxiety disorders and insomnia.

Advantages and Limitations for Lab Experiments

N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied for its biological activities, making it a useful tool for investigating the mechanisms of action of various enzymes and receptors.
One limitation of N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide is that it has not been extensively studied in vivo, meaning that its effects in living organisms are not well understood. Additionally, the potential side effects of N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide are not yet fully known, making it important to exercise caution when using this compound in lab experiments.

Future Directions

There are several future directions for research on N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide. One area of interest is in the development of new drugs for the treatment of cognitive disorders such as Alzheimer's disease. N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide's ability to inhibit acetylcholinesterase and increase levels of acetylcholine in the brain make it a promising candidate for drug development in this area.
Another area of interest is in the development of new anxiolytic and sedative drugs. N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide's ability to modulate the activity of the GABA-A receptor could be useful in the development of new drugs for the treatment of anxiety disorders and insomnia.
Finally, further research is needed to fully understand the mechanisms of action of N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide and its potential side effects. This research could lead to the development of new drugs with improved safety and efficacy profiles.

Synthesis Methods

N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide can be synthesized through a multistep process involving the reaction of 3-methylphenol with 2-bromo-N-(2-methyl-4-nitrophenyl)acetamide, followed by reduction and cyclization to form the thiadiazole ring. The final step involves the reaction of the thiadiazole with 3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-amine to form N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide.

Scientific Research Applications

N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide has been found to have potential applications in scientific research due to its ability to modulate the activity of various enzymes and receptors. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which has been linked to improved cognitive function.
N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(3-methylphenoxy)acetamide has also been found to modulate the activity of the GABA-A receptor, which is involved in the regulation of anxiety and sleep. This modulation can lead to anxiolytic and sedative effects, which may have potential applications in the treatment of anxiety disorders and insomnia.